Cas no 921926-44-5 (Propanedioic acid, 2-[3-oxo-1-(2-oxoethyl)propyl]-, 1,3-diethyl ester)

• Product Name: Propanedioic acid, 2-[3-oxo-1-(2-oxoethyl)propyl]-, 1,3-diethyl ester
• CAS No: 921926-44-5
• MF: C₁₂H₁₈O₆
• MW: 258.267724514008
• CID: 743018
• PubChem ID: 15946303
• Update Time: 2025-04-19

Propanedioic acid, 2-[3-oxo-1-(2-oxoethyl)propyl]-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, 2-[3-oxo-1-(2-oxoethyl)propyl]-, 1,3-diethyl ester
• diethyl 2-(1,5-dioxopentan-3-yl)propanedioate
• Diethyl (1,5-dioxopentan-3-yl)propanedioate
• 921926-44-5
• DTXSID00580130

• Inchi： 1S/C12H18O6/c1-3-17-11(15)10(12(16)18-4-2)9(5-7-13)6-8-14/h7-10H,3-6H2,1-2H3
• InChI Key： SWTSZHJDXRLRJS-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)C(CC=O)CC=O)=O

Computed Properties

• Exact Mass: 258.11033829g/mol
• Monoisotopic Mass: 258.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 86.7Ų